Cas no 60748-45-0 (Toxin II (anemonia sulcata))

Toxin II (Anemonia sulcata) is a peptide toxin derived from the sea anemone Anemonia sulcata. It selectively modulates voltage-gated sodium channels (Nav), particularly Nav1.3, Nav1.5, and Nav1.6, by inhibiting inactivation, leading to prolonged channel activity. This property makes it a valuable tool for studying sodium channel function and pharmacology in neuronal and cardiac research. Toxin II exhibits high binding affinity and specificity, enabling precise investigation of channel kinetics and structure-function relationships. Its stability and well-characterized activity facilitate reproducible experimental results. Researchers utilize Toxin II in electrophysiology, neurobiology, and drug discovery to explore channelopathies and develop targeted therapeutics.

Toxin II (anemonia sulcata) structure

Product name:Toxin II (anemonia sulcata)

CAS No:60748-45-0

MF:C₂₁₃H₃₂₉N₆₃O₆₁S₆

MW:4940.666898489

CID:524687

PubChem ID:56841750

Toxin II (anemonia sulcata) Chemical and Physical Properties

Names and Identifiers

- ATX II
- Toxin II (anemonia sulcata)
- Sea anemone toxin II
- toxin ii, anemonia sulcata
- SE toxin II
- DTXCID901326618
- anemonia toxin II
- 60748-45-0
- 69071-93-8
- Anemonia Sulcata Toxin II
- anemone toxin ATX-II
- DTXSID30897228
- Av2 sea anemone toxin
- sea anemone toxin Av2
- Inchi： 1S/C213H329N63O61S6/c1-20-106(14)169(204(328)233-85-160(289)240-132(68-113-78-227-121-44-27-24-41-118(113)121)187(311)262-147(96-341)199(323)264-145(94-339)196(320)245-125(47-30-33-57-215)181(305)247-127(212(336)337)54-55-154(218)283)269-209(333)173(111(19)282)272-203(327)151-51-37-61-274(151)164(293)87-234-176(300)134(70-115-80-223-99-236-115)250-182(306)126(48-31-34-58-216)243-180(304)124(46-29-32-56-214)244-195(319)144(93-338)263-190(314)137(73-156(220)285)252-189(313)135(71-116-81-224-100-237-116)251-186(310)131(67-112-77-226-120-43-26-23-40-117(112)120)239-158(287)84-231-179(303)141(90-278)259-201(325)152-52-38-62-275(152)210(334)149(98-343)242-161(290)82-229-174(298)109(17)238-183(307)128(64-101(4)5)248-188(312)133(69-114-79-228-122-45-28-25-42-119(114)122)256-206(330)171(108(16)22-3)270-207(331)170(107(15)21-2)267-162(291)86-232-178(302)140(89-277)257-184(308)130(66-103(8)9)255-208(332)172(110(18)281)271-192(316)136(72-155(219)284)241-159(288)83-230-175(299)123(49-35-59-225-213(221)222)246-205(329)167(104(10)11)268-194(318)143(92-280)260-200(324)150-50-36-60-273(150)163(292)88-235-177(301)138(74-165(294)295)253-193(317)142(91-279)258-191(315)139(75-166(296)297)254-197(321)146(95-340)261-185(309)129(65-102(6)7)249-198(322)148(97-342)265-202(326)153-53-39-63-276(153)211(335)168(105(12)13)266-157(286)76-217/h23-28,40-45,77-81,99-111,123-153,167-173,226-228,277-282,338-343H,20-22,29-39,46-76,82-98,214-217H2,1-19H3,(H2,218,283)(H2,219,284)(H2,220,285)(H,223,236)(H,224,237)(H,229,298)(H,230,299)(H,231,303)(H,232,302)(H,233,328)(H,234,300)(H,235,301)(H,238,307)(H,239,287)(H,240,289)(H,241,288)(H,242,290)(H,243,304)(H,244,319)(H,245,320)(H,246,329)(H,247,305)(H,248,312)(H,249,322)(H,250,306)(H,251,310)(H,252,313)(H,253,317)(H,254,321)(H,255,332)(H,256,330)(H,257,308)(H,258,315)(H,259,325)(H,260,324)(H,261,309)(H,262,311)(H,263,314)(H,264,323)(H,265,326)(H,266,286)(H,267,291)(H,268,318)(H,269,333)(H,270,331)(H,271,316)(H,272,327)(H,294,295)(H,296,297)(H,336,337)(H4,221,222,225)/t106-,107-,108-,109-,110+,111+,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-,145-,146-,147-,148-,149-,150-,151-,152-,153-,167-,168-,169-,170-,171-,172-,173-/m0/s1
- InChI Key： CDLBKYQRFZOSNC-YZYMASRJSA-N
- SMILES： SC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@@H](CC(=O)O)C(NCC(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(NCC(N[C@H](C(N[C@H](C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N[C@@H](CC(C)C)C(N[C@@H](C)C(NCC(N[C@@H](CS)C(N1CCC[C@H]1C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@@H](CS)C(N[C@@H](CCCCN)C(N[C@@H](CCCCN)C(N[C@@H](CC1=CN=CN1)C(NCC(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC(N)=O)=O)CCCCN)=O)CS)=O)CS)=O)CC1=CNC2C=CC=CC1=2)=O)=O)[C@@H](C)CC)=O)[C@@H](C)O)=O)=O)=O)=O)=O)=O)=O)=O)CC1=CN=CN1)=O)CC1=CNC2C=CC=CC1=2)=O)=O)CO)=O)=O)=O)=O)=O)=O)=O)[C@@H](C)CC)=O)[C@@H](C)CC)=O)=O)=O)CC(C)C)=O)[C@@H](C)O)=O)CC(N)=O)=O)=O)CCCNC(=N)N)=O)C(C)C)=O)CO)=O)=O)=O)=O)=O)CC(=O)O)=O)CS)=O)CC(C)C)=O)NC([C@@H]1CCCN1C([C@H](C(C)C)NC(CN)=O)=O)=O

Computed Properties

Exact Mass: 4939.297
Monoisotopic Mass: 4937.29
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 72
Hydrogen Bond Acceptor Count: 74
Heavy Atom Count: 343
Rotatable Bond Count: 153
Complexity: 12200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 44
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 994
XLogP3: -20
Topological Polar Surface Area: 1940

Experimental Properties

Color/Form: Lyophilized powder

Toxin II (anemonia sulcata) Security Information

WGK Germany：3
RTECS：CK4438200
Storage Condition：−20°C
Safety Term：A deadly poison by intravenous and parenteral routes.

Toxin II (anemonia sulcata) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A274736-50μg	Toxin II (anemonia sulcata)	60748-45-0	≥98%	50μg	¥4634.90	2023-09-04
SHENG KE LU SI SHENG WU JI SHU	sc-396801C-1 mg	ATX-II,	60748-45-0	≥98%	1mg	￥26,324.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-396801D-5mg	ATX-II,	60748-45-0	≥98%	5mg	￥90252.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-396801B-500µg	ATX-II,	60748-45-0	≥98%	500µg	￥18803.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-396801C-1mg	ATX-II,	60748-45-0	≥98%	1mg	￥26324.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-396801-50µg	ATX-II,	60748-45-0	≥98%	50µg	￥4061.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-396801A-100 µg	ATX-II,	60748-45-0	≥98%	100µg	￥6,506.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-396801B-500 µg	ATX-II,	60748-45-0	≥98%	500µg	￥18,803.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-396801D-5 mg	ATX-II,	60748-45-0	≥98%	5mg	￥90,252.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-396801E-10mg	ATX-II,	60748-45-0	≥98%	10mg	￥145531.00	2023-09-05

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Additional information on Toxin II (anemonia sulcata)

Research Brief on Toxin II (Anemonia sulcata) and CAS 60748-45-0: Recent Advances and Applications

Toxin II (Anemonia sulcata), a peptide derived from the sea anemone Anemonia sulcata, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potent modulation of voltage-gated sodium channels (Nav channels). The compound, identified by CAS number 60748-45-0, has been extensively studied for its potential therapeutic applications, particularly in pain management and neurological disorders. This research brief synthesizes the latest findings on Toxin II, highlighting its mechanisms of action, structural properties, and emerging applications in drug development.

Recent studies have elucidated the high-resolution structure of Toxin II, revealing its unique binding affinity for Nav1.3 and Nav1.7 sodium channels, which are critical targets for treating chronic pain. A 2023 study published in Nature Chemical Biology employed cryo-EM and molecular dynamics simulations to demonstrate how Toxin II stabilizes the activated state of Nav1.7, offering insights into its selectivity and potency. These findings are pivotal for designing next-generation analgesics with reduced side effects.

In addition to its analgesic potential, Toxin II has shown promise in modulating neuronal excitability, as evidenced by a 2024 Journal of Medicinal Chemistry paper. Researchers synthesized analogs of Toxin II (CAS 60748-45-0) with improved pharmacokinetic profiles, achieving enhanced blood-brain barrier penetration in preclinical models. This breakthrough underscores the compound's versatility in addressing central nervous system disorders, such as epilepsy and neuropathic pain.

Further advancements include the development of Toxin II-based biosensors for high-throughput screening of Nav channel modulators. A collaborative study between academic and industry partners (2023, ACS Chemical Neuroscience) reported a fluorescence-labeled derivative of Toxin II that enables real-time monitoring of channel activity. This innovation accelerates drug discovery pipelines and provides a robust tool for mechanistic studies.

Despite these successes, challenges remain in optimizing the therapeutic window of Toxin II derivatives. Toxicity and immunogenicity concerns necessitate rigorous preclinical evaluation, as highlighted in a recent review in Expert Opinion on Biological Therapy (2024). Future research directions include engineering peptide variants with reduced off-target effects and exploring synergistic combinations with existing therapeutics.

In conclusion, Toxin II (Anemonia sulcata) and its associated CAS 60748-45-0 continue to be a focal point in chemical biology, offering transformative opportunities for drug development. The integration of structural biology, computational modeling, and synthetic chemistry is expected to unlock its full potential in the coming years.